Cas no 6647-96-7 (4-iodo-1,5-dimethyl-1H-pyrazole)

4-iodo-1,5-dimethyl-1H-pyrazole structure

6647-96-7 structure

Product Name:4-iodo-1,5-dimethyl-1H-pyrazole

CAS No:6647-96-7

MF:C₅H₇IN₂

MW:222.026952981949

MDL:MFCD15146432

CID:1710190

PubChem ID:12383785

Update Time:2025-04-21

4-iodo-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1,5-dimethyl-4-iodopyrazole
- 1H-Pyrazole, 4-iodo-1,5-dimethyl-
- 4-iodo-1,5-dimethyl-1H-pyrazole
- LS-04170
- Z1269221703
- AKOS005174104
- MFCD15146432
- STL415140
- SY123670
- DB-225983
- CS-0038284
- EN300-232743
- W10503
- SCHEMBL9974217
- DTXSID601304473
- ALBB-013413
- 6647-96-7
- 4-iodo-1,5-dimethylpyrazole
- MDL： MFCD15146432
- Inchi： 1S/C5H7IN2/c1-4-5(6)3-7-8(4)2/h3H,1-2H3
- InChI Key： QXAYSWMALOLASK-UHFFFAOYSA-N
- SMILES： IC1C=NN(C)C=1C

Computed Properties

Exact Mass: 221.96501
Monoisotopic Mass: 221.96540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 86.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

4-iodo-1,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188960-1g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7	95+%	1g	$328	2021-08-05
Chemenu	CM188960-5g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7	95+%	5g	$983	2021-08-05
ChemScence	CS-0038284-100mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		100mg	$157.0	2022-04-26
ChemScence	CS-0038284-250mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		250mg	$179.0	2022-04-26
ChemScence	CS-0038284-1g	4-Iodo-1,5-dimethylpyrazole	6647-96-7		1g	$220.0	2022-04-26
ChemScence	CS-0038284-5g	4-Iodo-1,5-dimethylpyrazole	6647-96-7		5g	$609.0	2021-09-02
ChemScence	CS-0038284-500mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		500mg	$199.0	2022-04-26
abcr	AB408444-500 mg	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		500MG	€254.60	2022-03-02
abcr	AB408444-1 g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		1g	€299.00	2022-03-02
abcr	AB408444-5 g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		5g	€817.00	2022-03-02

4-iodo-1,5-dimethyl-1H-pyrazole Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

6647-96-7 (4-iodo-1,5-dimethyl-1H-pyrazole) Related Products

Recommended suppliers

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Feiyang Chemical Co., Ltd

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Hubei Cuiyuan Biotechnology Co.,Ltd

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Amadis Chemical Company Limited

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd